Stigmatellin Y
Overview
Description
Stigmatellin Y is a member of chromones.
Scientific Research Applications
1. Biosynthesis in Myxobacteria
Stigmatellin Y's biosynthesis is directed by a unique type of modular polyketide synthase (PKS), as observed in the myxobacterium Stigmatella aurantiaca. This process involves unusual bacterial modular type I PKS and iterative use of one module during biosynthesis. This discovery highlights the unique biosynthetic pathways of stigmatellin Y and other similar compounds (Gaitatzis et al., 2002).
2. Electron Transport Inhibition
Stigmatellin Y has been shown to inhibit quinol oxidation in cytochrome bc1 and b6f complexes, thereby impacting the electron transport chain. It achieves this by altering the midpoint potential of the Rieske FeS-center and modifying EPR spectra, indicating its role in inhibiting cytochrome complexes (Nitschke et al., 1989).
3. Effects on Cytochrome b and Rieske Iron-Sulfur Cluster
Stigmatellin derivatives, through alterations in their side chain, can affect the binding characteristics to cytochrome b and the Rieske iron-sulfur cluster in cytochrome c reductase. These alterations influence the binding affinity and the extent of the midpoint potential shift of the iron-sulfur protein (Ohnishi et al., 1988).
4. Impact on Cytochrome b Hemes
Research has indicated that stigmatellin affects both hemes of cytochrome b in cytochrome bc1/b6f-complexes. It also alters the redox potentials of cytochrome c l and f, and the Rieske FeS-center, suggesting its broad impact on the structure and function of these complexes (Hauska et al., 1989).
5. Interaction with Rieske Iron-Sulfur Center
Stigmatellin has been shown to alter the EPR spectrum of the Rieske iron-sulfur center in the chloroplast cytochrome b6-f complex, highlighting its role in modifying the functionality of this complex (Malkin, 1986).
6. Anti-Biofilm Compound
Stigmatellin Y, produced by Bacillus subtilis BR4, has been identified as an anti-biofilm compound. It potentially interferes in the PQS-PqsR mediated quorum sensing system in Pseudomonas aeruginosa, offering new avenues for anti-Pseudomonas therapy (Boopathi et al., 2017).
properties
Product Name |
Stigmatellin Y |
|---|---|
Molecular Formula |
C29H40O6 |
Molecular Weight |
484.6 g/mol |
IUPAC Name |
2-[(3S,4S,5S,6S,7E,9E,11E)-4,6-dimethoxy-3,5,11-trimethyltrideca-7,9,11-trienyl]-7-hydroxy-5-methoxy-3-methylchromen-4-one |
InChI |
InChI=1S/C29H40O6/c1-9-18(2)12-10-11-13-23(32-6)21(5)29(34-8)19(3)14-15-24-20(4)28(31)27-25(33-7)16-22(30)17-26(27)35-24/h9-13,16-17,19,21,23,29-30H,14-15H2,1-8H3/b12-10+,13-11+,18-9+/t19-,21+,23-,29-/m0/s1 |
InChI Key |
BXPDHYNAAYOQOQ-XBBODHJJSA-N |
Isomeric SMILES |
C/C=C(\C)/C=C/C=C/[C@@H]([C@@H](C)[C@H]([C@@H](C)CCC1=C(C(=O)C2=C(O1)C=C(C=C2OC)O)C)OC)OC |
SMILES |
CC=C(C)C=CC=CC(C(C)C(C(C)CCC1=C(C(=O)C2=C(O1)C=C(C=C2OC)O)C)OC)OC |
Canonical SMILES |
CC=C(C)C=CC=CC(C(C)C(C(C)CCC1=C(C(=O)C2=C(O1)C=C(C=C2OC)O)C)OC)OC |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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